Cas no 3265-58-5 (2,6-dimethyl-4-oxopyran-3-carboxylic Acid)
3265-58-5 structure
Product Name:2,6-dimethyl-4-oxopyran-3-carboxylic Acid
CAS No:3265-58-5
MF:C8H8O4
MW:168.146722793579
MDL:MFCD00202218
CID:1450692
PubChem ID:201105
Update Time:2025-04-20
2,6-dimethyl-4-oxopyran-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethyl-4-oxopyran-3-carboxylic Acid
- 2,6-Dimethyl-4-pyrone-3-carboxylic acid
- 2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid
- 4-Oxo-2,6-dimethyl-(1,4-pyran)-carbonsaeure-(3)
- BRN 0133033
- LS-127285
- 1,4-dihydro-2,6-dimethyl-3-oxopyrancarboxylic acid
- AKOS005097879
- MCULE-8756420070
- AC1L45RV
- 4-Keto-2,6-dimethyl-4H-pyran-3-carbonsaeure
- 4H-Pyran-3-carboxylic acid, 2,6-dimethyl-4-oxo-
- 2,6-Dimethyl-4-oxo-4H-pyran-3-carbonsaeure
- 2,6-Dimethyl-4-pyrone-3-carboxylic acid; 2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid; 4-Oxo-2,6-dimethyl-(1,4-pyran)-carbonsaeure-(3); BRN 0133033; LS-127285; 1,4-dihydro-2,6-dimethyl-3-oxopyrancarboxylic acid; AKOS005097879; MCULE-8756420070; AC1L45RV; 4-Keto-2,6-dimethyl-4H-pyran-3-carbonsaeure; 4H-Pyran-3-carboxylic acid, 2,6-dimethyl-4-oxo-; 2,6-Dimethyl-4-oxo-4H-pyran-3-carbonsaeure;
- DB-376320
- SCHEMBL3557080
- 2,6-dimethyl-4-oxo-4H-pyran-3-carboxylicacid
- 5-18-08-00154 (Beilstein Handbook Reference)
- MFCD00202218
- 3-carboxy-2,6-dimethylpyr-4-one
- 3265-58-5
- DTXSID90186327
- MZMRFDKQPOMOGX-UHFFFAOYSA-N
- 7H-938
-
- MDL: MFCD00202218
- Inchi: 1S/C8H8O4/c1-4-3-6(9)7(8(10)11)5(2)12-4/h3H,1-2H3,(H,10,11)
- InChI Key: MZMRFDKQPOMOGX-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(C(=O)O)=C1C)=O
Computed Properties
- Exact Mass: 168.04224
- Monoisotopic Mass: 168.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2,6-dimethyl-4-oxopyran-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300665-500 mg |
2,6-Dimethyl-4-oxo-4H-pyran-3-carboxylic acid; . |
3265-58-5 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB300665-1 g |
2,6-Dimethyl-4-oxo-4H-pyran-3-carboxylic acid; . |
3265-58-5 | 1g |
€1312.80 | 2023-04-26 | ||
| Key Organics Ltd | 7H-938-1MG |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-5MG |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-10MG |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-0.5G |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-1G |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-5G |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 7H-938-10G |
2,6-dimethyl-4-oxo-4H-pyran-3-carboxylic acid |
3265-58-5 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| abcr | AB300665-500mg |
2,6-Dimethyl-4-oxo-4H-pyran-3-carboxylic acid; . |
3265-58-5 | 500mg |
€678.60 | 2025-02-20 |
2,6-dimethyl-4-oxopyran-3-carboxylic Acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3265-58-5 (2,6-dimethyl-4-oxopyran-3-carboxylic Acid) Related Products
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